Cas no 32570-10-8 (2,5-dimethyl-1-(3-methylphenyl)-1H-Pyrrole)

• Product Name: 2,5-dimethyl-1-(3-methylphenyl)-1H-Pyrrole
• CAS No: 32570-10-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1110875
• Update Time: 2024-07-24

2,5-dimethyl-1-(3-methylphenyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(3-methylphenyl)-1H-Pyrrole
• 2,5-Dimethyl-1-meta-tolylpyrrole
• 1H-Pyrrole, 2,5-dimethyl-1-(3-methylphenyl)-

• Inchi： 1S/C13H15N/c1-10-5-4-6-13(9-10)14-11(2)7-8-12(14)3/h4-9H,1-3H3
• InChI Key： CLWZTXHNHAJBQD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Melting Point: 55 °C
• Boiling Point: 301.4±21.0 °C(Predicted)
• PSA: 4.93
• pka: -2.75±0.70(Predicted)